Cas no 72764-23-9 (Bicyclo[2.2.2]octane-1-carboxylic acid, 2-cyano-)

• Product name: Bicyclo[2.2.2]octane-1-carboxylic acid, 2-cyano-
• CAS No: 72764-23-9
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 543462
• PubChem ID: 5167406

Bicyclo[2.2.2]octane-1-carboxylic acid, 2-cyano- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.2]octane-1-carboxylic acid, 2-cyano-
• 3-cyanobicyclo[2.2.2]octane-4-carboxylic acid
• AGN-PC-05WXSM
• DTXSID90409088
• 72764-23-9

• Inchi： InChI=1S/C10H13NO2/c11-6-8-5-7-1-3-10(8,4-2-7)9(12)13/h7-8H,1-5H2,(H,12,13)
• InChI Key： NAOJWDWMTPFEEI-UHFFFAOYSA-N
• SMILES： C1CC2(CCC1CC2C#N)C(=O)O

Computed Properties

• Exact Mass: 179.09469
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• PSA: 61.09